Cas no 867202-89-9 (2-{(3-iodophenyl)methylsulfanyl}acetic acid)

• Product Name: 2-{(3-iodophenyl)methylsulfanyl}acetic acid
• CAS No: 867202-89-9
• MF: C₉H₉IO₂S
• MW: 308.136033773422
• CID: 4263191
• Update Time: 2025-06-11

2-{(3-iodophenyl)methylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(3-iodophenyl)methyl]thio]-
• 2-{(3-iodophenyl)methylsulfanyl}acetic acid
• Acetic acid, 2-[[(3-iodophenyl)methyl]thio]-

• Inchi： 1S/C9H9IO2S/c10-8-3-1-2-7(4-8)5-13-6-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： XIHZIVMNZFEEGW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC1=CC=CC(I)=C1

Experimental Properties

• Density: 1.818±0.06 g/cm3(Predicted)
• Boiling Point: 403.7±35.0 °C(Predicted)
• pka: 3.73±0.10(Predicted)

Additional information on 2-{(3-iodophenyl)methylsulfanyl}acetic acid

Introduction to 2-{(3-iodophenyl)methylsulfanyl}acetic acid (CAS No. 867202-89-9)

2-{(3-iodophenyl)methylsulfanyl}acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 867202-89-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfanyl-substituted acetic acids, featuring a unique structural motif that combines an iodophenyl group with a sulfur-containing side chain. The presence of both iodine and sulfur atoms in its molecular framework makes it a versatile intermediate for the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The molecular structure of 2-{(3-iodophenyl)methylsulfanyl}acetic acid can be described as a benzoic acid derivative where the methyl group at the para position is replaced by a sulfanyl group, while an iodine atom is introduced at the ortho position relative to the sulfanyl substituent. This configuration imparts distinct electronic and steric properties to the molecule, making it an attractive scaffold for medicinal chemists seeking to modulate biological targets with high specificity. The acetic acid moiety at one end of the molecule further enhances its reactivity, allowing for facile functionalization through esterification, amidation, or other coupling reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of iodinated aromatic compounds due to their ability to interact with biological systems in unique ways. The iodine atom, being a halogen, can participate in various chemical reactions such as cross-coupling reactions (e.g., Suzuki-Miyaura coupling), which are widely employed in constructing complex organic molecules. Additionally, the sulfur atom in the sulfanyl group can serve as a nucleophilic center, enabling further derivatization and diversification of the molecular structure.

One of the most compelling aspects of 2-{(3-iodophenyl)methylsulfanyl}acetic acid is its utility as a building block for synthesizing biologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The iodophenyl moiety has been shown to enhance binding affinity to certain protein receptors, while the sulfanyl group can be modified to fine-tune pharmacokinetic properties such as solubility and metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical development.

Recent studies have highlighted the role of 2-{(3-iodophenyl)methylsulfanyl}acetic acid in the synthesis of small-molecule probes for studying protein-protein interactions. The compound’s ability to serve as a linker between two pharmacophores has been exploited in designing molecules that can modulate signaling pathways relevant to diseases such as cancer and neurodegeneration. By leveraging its structural features, researchers have been able to generate libraries of compounds with tailored biological activities, providing valuable tools for mechanistic studies and drug development.

The synthetic accessibility of 2-{(3-iodophenyl)methylsulfanyl}acetic acid is another factor contributing to its popularity among synthetic chemists. The compound can be readily prepared through multi-step organic transformations starting from commercially available precursors such as 3-iodobenzyl bromide and sodium thiosulfate. These synthetic routes are scalable and compatible with high-throughput screening protocols, making it feasible to produce large quantities of material for both research and industrial applications.

In conclusion, 2-{(3-iodophenyl)methylsulfanyl}acetic acid (CAS No. 867202-89-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its synthetic tractability, make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.